![molecular formula C18H14Cl2N2O2S B2984455 2-(allylsulfanyl)-3-(2,4-dichloro-5-methoxyphenyl)-4(3H)-quinazolinone CAS No. 339015-52-0](/img/structure/B2984455.png)
2-(allylsulfanyl)-3-(2,4-dichloro-5-methoxyphenyl)-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Allylsulfanyl)-3-(2,4-dichloro-5-methoxyphenyl)-4(3H)-quinazolinone (ASDCM) is a quinazolinone derivative that has been studied extensively due to its potential applications in the field of medicinal chemistry. It is a highly reactive molecule, which makes it useful for a range of synthetic and biological applications. ASDCM has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.
Scientific Research Applications
Synthesis and Biological Activities
Quinazolinones, including derivatives similar to 2-(allylsulfanyl)-3-(2,4-dichloro-5-methoxyphenyl)-4(3H)-quinazolinone, are synthesized through various chemical reactions and have shown a wide range of biological activities:
Analgesic Activity : Quinazolinone derivatives have demonstrated significant analgesic activities in preclinical models. For instance, compounds synthesized from methyl anthranilate and N-(3- methoxyphenyl)-methyl dithiocarbamic acid exhibited analgesic activity comparable to standard drugs (Osarumwense Peter Osarodion, 2023).
Antimicrobial Activity : Various quinazolinone derivatives have been investigated for their antimicrobial properties against a spectrum of bacterial and fungal strains. The synthesis of these derivatives involves reactions with different halides and conditions, demonstrating the versatility of quinazolinones as potential antimicrobial agents (M. El-hashash et al., 2011).
Chemical Properties and Synthesis Techniques
One-Pot Synthesis : Innovative methods have been developed for the efficient synthesis of quinazolinones, including one-pot procedures that streamline the creation of these compounds. These methods offer new avenues for generating quinazolinone derivatives with diverse functional groups, potentially leading to novel applications in medicinal chemistry (R. Cheng et al., 2013).
Antioxidant Properties : The evaluation of 2-substituted quinazolin-4(3H)-ones for their antioxidant activities has revealed structure-activity relationships that inform the design of potent antioxidant compounds. This research underlines the potential of quinazolinones in developing treatments for oxidative stress-related diseases (Janez Mravljak et al., 2021).
properties
IUPAC Name |
3-(2,4-dichloro-5-methoxyphenyl)-2-prop-2-enylsulfanylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2N2O2S/c1-3-8-25-18-21-14-7-5-4-6-11(14)17(23)22(18)15-10-16(24-2)13(20)9-12(15)19/h3-7,9-10H,1,8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYLPDPYAKXZPOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)N2C(=O)C3=CC=CC=C3N=C2SCC=C)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.